Cas no 1806044-69-8 (2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol
• CAS No: 1806044-69-8
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4803683
• Update Time: 2025-05-21

2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol

• Inchi： 1S/C9H12F2N2O/c1-5-2-6(9(10)11)7(4-14)8(3-12)13-5/h2,9,14H,3-4,12H2,1H3
• InChI Key： GHFUTRCOAVGMOU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(CN)C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol

Research Brief on 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806044-69-8)

The compound 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806044-69-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have reported efficient synthetic routes to produce 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol with high yield and purity, which is critical for further pharmacological evaluations. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring suggests potential for interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

Recent pharmacological studies have explored the compound's activity against various enzyme targets, particularly those involved in inflammatory and neurodegenerative diseases. Preliminary results indicate that 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol exhibits moderate inhibitory effects on specific kinases and proteases, which are often implicated in disease pathways. These findings highlight its potential as a starting point for the development of novel therapeutics.

In addition to its direct pharmacological effects, the compound's physicochemical properties have been investigated to assess its drug-likeness. Studies have shown that it possesses favorable solubility and permeability characteristics, which are essential for oral bioavailability. Furthermore, computational modeling has been employed to predict its binding affinity and interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its efficacy and safety profiles. Ongoing research aims to address these gaps through in vitro and in vivo studies, as well as further structural modifications. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-3-methanol (CAS: 1806044-69-8) represents a promising candidate in the field of drug discovery. Its unique chemical structure and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future studies should focus on detailed mechanistic studies, pharmacokinetic profiling, and the development of derivatives with enhanced activity and selectivity.